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Compound of Interest

Compound Name: Fmoc-Ala-Ala-Asn(Trt)-OH

Cat. No.: B11829420

For Immediate Release

This technical guide provides an in-depth overview of the chemical properties, structure, and
applications of Fmoc-Ala-Ala-Asn(Trt)-OH, a key building block for researchers, scientists,
and professionals in drug development. This protected tripeptide is integral to solid-phase
peptide synthesis (SPPS), particularly in the construction of complex peptide sequences and
antibody-drug conjugates (ADCS).

Core Chemical Properties and Structure

Fmoc-Ala-Ala-Asn(Trt)-OH is a meticulously designed tripeptide derivative. The N-terminus is
protected by a fluorenylmethyloxycarbonyl (Fmoc) group, which is base-labile and allows for
sequential peptide chain elongation. The side chain of the asparagine residue is protected by a
trityl (Trt) group, a bulky and acid-labile protecting group that prevents undesirable side
reactions, such as dehydration to a nitrile, during peptide synthesis.[1]

The structure of Fmoc-Ala-Ala-Asn(Trt)-OH facilitates its use as a building block to introduce
the -Ala-Ala-Asn- sequence into a growing peptide chain. This sequence can be of interest for
its structural role in peptides or as a specific recognition motif. Furthermore, the Ala-Ala-Asn
sequence is reported to be a substrate for Cathepsin B, a lysosomal protease often
overexpressed in tumor cells, making this tripeptide a valuable linker in the design of ADCs that
release their cytotoxic payload in the tumor microenvironment.[2]

Quantitative Chemical Data
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Property Value Source
CAS Number 1951424-92-2 [31[4]
Molecular Formula C44H42N407 [3114]
Molecular Weight 738.8 g/mol [1114]
Appearance White to off-white powder N/A
Purity Typically >96% [3]

Soluble in standard organic
Solubility solvents used in peptide N/A
synthesis (e.g., DMF, NMP)

-20°C, under nitrogen, away
Storage _ _ [4]
from moisture and light

Note: Specific experimental data for the melting point and optical rotation of Fmoc-Ala-Ala-
Asn(Trt)-OH are not readily available in the reviewed literature. For the related compound,
Fmoc-Asn(Trt)-OH, the melting point is reported to be in the range of 201-220°C.

Chemical Structure

The chemical structure of Fmoc-Ala-Ala-Asn(Trt)-OH is depicted below, illustrating the
arrangement of the Fmoc, alanine, and trityl-protected asparagine residues.
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Fmoc-SPPS Workflow using Fmoc-Ala-Ala-Asn(Trt)-OH
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Conceptual Signaling Pathway for an ADC with Ala-Ala-Asn Linker
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b11829420?utm_src=pdf-custom-synthesis
https://www.creative-peptides.com/product/fmoc-ala-ala-asn-trt-oh-item-r2597-42539.html
https://axispharm.com/product/fmoc-ala-ala-asntrt-oh/
https://precisepeg.com/products/fmoc-ala-ala-asntrt-oh
https://broadpharm.com/product/bp-41291
https://www.benchchem.com/product/b11829420#fmoc-ala-ala-asn-trt-oh-chemical-properties-and-structure
https://www.benchchem.com/product/b11829420#fmoc-ala-ala-asn-trt-oh-chemical-properties-and-structure
https://www.benchchem.com/product/b11829420#fmoc-ala-ala-asn-trt-oh-chemical-properties-and-structure
https://www.benchchem.com/product/b11829420#fmoc-ala-ala-asn-trt-oh-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11829420?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11829420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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